5-Bromo-2,4-dimethyl-2H-indazole
Overview
Description
5-Bromo-2,4-dimethyl-2H-indazole is a chemical compound with the CAS Number: 1159511-89-3 . It has a molecular weight of 225.09 and its linear formula is C9H9BrN2 .
Synthesis Analysis
The synthesis of 1H- and 2H-indazoles, which includes 5-Bromo-2,4-dimethyl-2H-indazole, involves strategies such as transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The InChI code for 5-Bromo-2,4-dimethyl-2H-indazole is 1S/C9H9BrN2/c1-6-7-5-12(2)11-9(7)4-3-8(6)10/h3-5H,1-2H3 .Chemical Reactions Analysis
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Several recently marketed drugs contain an indazole structural motif .Physical And Chemical Properties Analysis
5-Bromo-2,4-dimethyl-2H-indazole is a solid at room temperature . It has a flash point of 157.7 and a boiling point of 337.2±22.0C at 760 mmHg .Scientific Research Applications
Chemical Properties and Storage
“5-Bromo-2,4-dimethyl-2H-indazole” is a solid compound with a molecular weight of 225.09 . It is recommended to store this compound at 2-8°C .
Safety Information
This compound is associated with several hazard statements including H302+H312+H332;H319;H335 . Precautionary measures include P271;P260;P280 .
Synthetic Approaches
Recent strategies for the synthesis of 1H- and 2H-indazoles, including “5-Bromo-2,4-dimethyl-2H-indazole”, have been published in the last five years . These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Medicinal Applications
Indazole-containing heterocyclic compounds, including “5-Bromo-2,4-dimethyl-2H-indazole”, have a wide variety of medicinal applications . They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Use in Drug Development
Several recently marketed drugs contain the indazole structural motif . Therefore, “5-Bromo-2,4-dimethyl-2H-indazole” could potentially be used in the development of new drugs.
Antinociceptive Activity
In a search for novel agents for the treatment of inflammatory conditions, it was found that 2-benzyl-3-phenylamino-4,5-dihydro-2H-benz[g]indazoles showed good antinociceptive activity . This suggests that “5-Bromo-2,4-dimethyl-2H-indazole” could potentially be used in the development of pain relief medications.
Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of medicinal applications of indazole-containing compounds, much effort has been spent in recent years to develop synthetic approaches to indazoles . The medicinal properties of indazole, including 5-Bromo-2,4-dimethyl-2H-indazole, are expected to be explored further in the future for the treatment of various pathological conditions .
properties
IUPAC Name |
5-bromo-2,4-dimethylindazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-6-7-5-12(2)11-9(7)4-3-8(6)10/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUCAYMTGYRYEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=NN(C=C12)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60657251 |
Source
|
| Record name | 5-Bromo-2,4-dimethyl-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60657251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2,4-dimethyl-2H-indazole | |
CAS RN |
1159511-89-3 |
Source
|
| Record name | 5-Bromo-2,4-dimethyl-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60657251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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